![molecular formula C13H20N2O2S B7571502 N,N-dimethyl-3-(pyrrolidin-1-ylmethyl)benzenesulfonamide](/img/structure/B7571502.png)
N,N-dimethyl-3-(pyrrolidin-1-ylmethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-3-(pyrrolidin-1-ylmethyl)benzenesulfonamide, commonly known as DMPBS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPBS belongs to the class of sulfonamide compounds and has been found to possess unique properties that make it a promising candidate for various applications in the field of medicine and biology.
Mechanism of Action
DMPBS exerts its therapeutic effects by interacting with various molecular targets in the body. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the progression of cancer, diabetes, and neurodegenerative disorders. DMPBS also modulates the expression of various genes that play a crucial role in the regulation of cellular processes such as apoptosis, cell cycle, and metabolism.
Biochemical and Physiological Effects
DMPBS has been shown to cause various biochemical and physiological effects in the body. It has been found to induce cell death in cancer cells by activating apoptotic pathways and inhibiting cell cycle progression. DMPBS also improves glucose uptake in cells by regulating the expression of glucose transporters. Furthermore, DMPBS reduces oxidative stress and inflammation in the brain by modulating the activity of various enzymes and proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMPBS in laboratory experiments is its high potency and selectivity towards specific molecular targets. DMPBS also exhibits low toxicity and minimal side effects, making it a safe and effective compound for use in various assays. However, one of the limitations of using DMPBS is its limited solubility in water, which can affect its bioavailability and efficacy in certain experiments.
Future Directions
There are several future directions for research on DMPBS. One potential application of DMPBS is in the development of novel anti-cancer therapies. Further studies are needed to elucidate the specific molecular targets and signaling pathways that are affected by DMPBS in cancer cells. Additionally, DMPBS may have potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's disease, which are characterized by oxidative stress and inflammation in the brain. Further research is needed to explore the neuroprotective effects of DMPBS and its potential use as a therapeutic agent for these disorders.
Synthesis Methods
The synthesis of DMPBS involves the reaction between 3-bromobenzenesulfonyl chloride and pyrrolidine in the presence of dimethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of DMPBS as the final product. The purity of the synthesized compound can be confirmed through various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
DMPBS has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Recent studies have shown that DMPBS exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. DMPBS has also been found to possess anti-diabetic properties by regulating insulin secretion and improving glucose uptake in cells. Furthermore, DMPBS has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
N,N-dimethyl-3-(pyrrolidin-1-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-14(2)18(16,17)13-7-5-6-12(10-13)11-15-8-3-4-9-15/h5-7,10H,3-4,8-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDXWSJLHWJHVNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)CN2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.